Cas no 41242-94-8 ((quinoxalin-2-yl)methanol)
(quinoxalin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Quinoxalin-2-ylmethanol
- (quinoxalin-3-yl)methanol
- Quinoxalin-2-yl-methanol
- 2-hydroxymethylquinoxaline
- 2-methyl-quinoxalin-2-ol
- 2-quinoxalinemethanol
- Chinoxalin-2-yl-methanol
- quinoxaline-2-yl-methanol
- 2-(HYDROXYMETHYL)QUINOXALINE
- (quinoxalin-2-yl)methanol
- 2-Quinoxalinylmethanol
- hydroxymethylquinoxaline
- PZLGAOXMPNXQBW-UHFFFAOYSA-N
- STK806341
- SY024806
- AB0041320
- AB1009073
- Y9053
- H-Imidazo[1,2-a]pyridine-3-carbaldehyde
- Z124
-
- MDL: MFCD00781872
- Inchi: 1S/C9H8N2O/c12-6-7-5-10-8-3-1-2-4-9(8)11-7/h1-5,12H,6H2
- InChI Key: PZLGAOXMPNXQBW-UHFFFAOYSA-N
- SMILES: OCC1=CN=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 160.06400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- XLogP3: 0.4
- Topological Polar Surface Area: 46
Experimental Properties
- PSA: 46.01000
- LogP: 1.12210
(quinoxalin-2-yl)methanol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(quinoxalin-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039376-5g |
Quinoxalin-2-ylmethanol |
41242-94-8 | 95% | 5g |
$459.00 | 2023-09-01 | |
| Alichem | A449039376-25g |
Quinoxalin-2-ylmethanol |
41242-94-8 | 95% | 25g |
$1431.00 | 2023-09-01 | |
| Chemenu | CM141754-5g |
Quinoxalin-2-ylmethanol |
41242-94-8 | 95% | 5g |
$533 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BB548-50mg |
(quinoxalin-2-yl)methanol |
41242-94-8 | 98% | 50mg |
250.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BB548-200mg |
(quinoxalin-2-yl)methanol |
41242-94-8 | 98% | 200mg |
592.0CNY | 2021-07-14 | |
| TRC | Q990155-50mg |
Quinoxalin-2-ylmethanol |
41242-94-8 | 50mg |
45.00 | 2021-07-19 | ||
| TRC | Q990155-100mg |
Quinoxalin-2-ylmethanol |
41242-94-8 | 100mg |
$92.00 | 2023-05-17 | ||
| TRC | Q990155-500mg |
Quinoxalin-2-ylmethanol |
41242-94-8 | 500mg |
$287.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y02105-1g |
Quinoxalin-2-ylmethanol |
41242-94-8 | 97% | 1g |
¥2619.0 | 2023-09-05 | |
| TRC | Q990155-250mg |
Quinoxalin-2-ylmethanol |
41242-94-8 | 250mg |
$133.00 | 2023-05-17 |
(quinoxalin-2-yl)methanol Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (quinoxalin-2-yl)methanol
Introduction to (quinoxalin-2-yl)methanol (CAS No. 41242-94-8)
(quinoxalin-2-yl)methanol, with the chemical identifier CAS No. 41242-94-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the quinoxaline class, a family of molecules known for their diverse biological activities and industrial relevance.
The molecular structure of (quinoxalin-2-yl)methanol consists of a quinoxaline core substituted with a hydroxymethyl group at the 2-position. This configuration imparts specific electronic and steric properties, making it a valuable scaffold for further chemical modifications. The presence of the hydroxyl functional group enhances its reactivity, allowing for various synthetic pathways that can be exploited in drug development.
In recent years, there has been a growing interest in (quinoxalin-2-yl)methanol due to its potential role in the synthesis of bioactive molecules. Quinoxaline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxymethyl group in (quinoxalin-2-yl)methanol provides a versatile platform for attaching different pharmacophores, thereby enabling the design of novel therapeutic agents.
One of the most compelling aspects of (quinoxalin-2-yl)methanol is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have been exploring quinoxaline-based compounds as potential inhibitors of kinases due to their ability to bind to the active sites of these enzymes effectively. The hydroxymethyl group in (quinoxalin-2-yl)methanol can be modified to enhance binding affinity and selectivity, making it an attractive candidate for further optimization.
The synthesis of (quinoxalin-2-yl)methanol involves multi-step organic reactions that highlight the compound's synthetic versatility. One common approach involves the condensation of 2-aminoquinoline with formaldehyde or paraformaldehyde, followed by hydroxylation to introduce the hydroxymethyl group. This method leverages well-established synthetic protocols and provides access to pure samples suitable for further functionalization.
In addition to its pharmaceutical applications, (quinoxalin-2-yl)methanol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The ability to modify its structure allows researchers to fine-tune its optoelectronic characteristics, potentially leading to advancements in display technologies and energy-efficient lighting solutions.
The biological activity of (quinoxalin-2-yl)methanol has been explored through various preclinical studies. These investigations have revealed that derivatives of this compound exhibit significant antimicrobial effects against a range of pathogens. The hydroxymethyl group contributes to its ability to disrupt bacterial cell membranes, leading to increased permeability and cell death. This makes (quinoxalin-2-yl)methanol a promising candidate for developing new antibiotics or antiseptics.
The anticancer potential of (quinoxalin-2-yl)methanol has also been investigated extensively. Studies have shown that certain quinoxaline derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The hydroxymethyl group plays a crucial role in this process by facilitating interactions with target proteins and modulating their activity. Further research is needed to fully understand the mechanisms underlying these effects and to develop more effective anticancer agents based on this scaffold.
The industrial significance of (quinoxalin-2-yl)methanolquinoxalin-2-yl)methanol
In conclusion, ((quinoxalin-2-yl)methanol) (CAS No. 41242-94-8) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug development, materials science, and biotechnology. As our understanding of its properties continues to grow, so too will its potential contributions to advancing scientific knowledge and technological innovation.
41242-94-8 ((quinoxalin-2-yl)methanol) Related Products
- 64828-56-4(Quinoxaline, methyl-(6CI,9CI))
- 57437-01-1(Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetramethyl-)
- 57436-98-3(Pyrazino[2,3-f]quinoxaline, 2,3-dimethyl-)
- 879-65-2(quinoxaline-2-carboxylic acid)
- 495411-63-7(2-Quinoxalinemethanol, 8-hydroxy-)
- 41243-26-9(2-Quinoxalinemethanol,4-oxide(7CI,9CI))
- 7251-61-8(2-Methylquinoxaline)
- 34493-67-9(2,3-Dimethylquinoxaline)
- 2379-55-7(2,3-Dimethylquinoxaline)
- 114096-83-2(Furo[3,4-b]quinoxaline,1,3-dihydro-)